Cas no 17757-15-2 ((E)-(1,2-Difluorovinyl)trimethylsilane)

• Product Name: (E)-(1,2-Difluorovinyl)trimethylsilane
• CAS No: 17757-15-2
• MF: C₅H₁₀F₂Si
• MW: 136.2152094841
• CID: 5718661
• PubChem ID: 11116126
• Update Time: 2025-05-19

(E)-(1,2-Difluorovinyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• 17757-15-2
• [(Z)-1,2-difluoroethenyl]trimethylsilane
• [(1E)-1,2-difluoroethenyl]trimethylsilane
• (E)-(1,2-Difluorovinyl)trimethylsilane

• Inchi： 1S/C5H10F2Si/c1-8(2,3)5(7)4-6/h4H,1-3H3/b5-4+
• InChI Key： CVBSOTGZVNQANI-SNAWJCMRSA-N
• SMILES： [Si](/C(=C/F)/F)(C)(C)C

Computed Properties

• Exact Mass: 136.05198318g/mol
• Monoisotopic Mass: 136.05198318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 58.1±35.0 °C at 760 mmHg
• Flash Point: -11.1±25.9 °C
• Vapor Pressure: 225.4±0.1 mmHg at 25°C

(E)-(1,2-Difluorovinyl)trimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (E)-(1,2-Difluorovinyl)trimethylsilane

(E)-(1,2-Difluorovinyl)trimethylsilane (CAS No. 17757-15-2): A Versatile Building Block in Modern Chemical Synthesis

(E)-(1,2-Difluorovinyl)trimethylsilane, with the chemical formula CAS No. 17757-15-2, is a significant compound in the realm of organic synthesis, particularly in the development of advanced materials and pharmaceuticals. This organosilicon reagent has garnered considerable attention due to its unique structural properties and its role as a key intermediate in various synthetic pathways. The presence of both fluorine and silicon atoms in its molecular structure imparts exceptional reactivity, making it a valuable tool for chemists exploring novel synthetic methodologies.

The compound’s structure consists of a vinyl group attached to a trimethylsilane moiety, with fluorine atoms substituting at the 1 and 2 positions of the double bond. This configuration allows for diverse chemical transformations, including cross-coupling reactions, addition reactions, and polymerization processes. The (E)-(1,2-Difluorovinyl)trimethylsilane is particularly useful in constructing complex molecules with specific stereochemical requirements, which are often essential for the development of biologically active compounds.

In recent years, the applications of (E)-(1,2-Difluorovinyl)trimethylsilane have expanded significantly, driven by advancements in synthetic chemistry and an increasing demand for high-performance materials. One notable area of research involves its use in the synthesis of fluorinated polymers. These polymers exhibit enhanced thermal stability, chemical resistance, and mechanical properties, making them suitable for applications in electronics, aerospace, and automotive industries. The fluorine atoms in the molecule contribute to these desirable properties by creating strong intermolecular forces and hindering degradation processes.

Another emerging field where (E)-(1,2-Difluorovinyl)trimethylsilane has shown promise is in pharmaceutical chemistry. The compound’s ability to undergo regioselective reactions allows for the precise construction of drug molecules with tailored biological activities. For instance, researchers have utilized this reagent to synthesize fluorinated analogs of existing drugs, which often exhibit improved pharmacokinetic profiles and reduced toxicity. The versatility of (E)-(1,2-Difluorovinyl)trimethylsilane makes it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics.

The reactivity of (E)-(1,2-Difluorovinyl)trimethylsilane is further enhanced by its interaction with transition metal catalysts. These catalysts facilitate various coupling reactions, such as Suzuki-Miyaura and Heck couplings, enabling the formation of carbon-carbon bonds under mild conditions. This capability is particularly valuable in constructing complex organic frameworks that are otherwise challenging to access through traditional synthetic routes. The use of metal-catalyzed reactions not only improves efficiency but also allows for greater control over reaction outcomes, including regioselectivity and stereoselectivity.

Recent studies have also explored the potential of (E)-(1,2-Difluorovinyl)trimethylsilane in photoredox catalysis. The compound’s electron-withdrawing nature and its ability to participate in photoinduced electron transfer make it an effective photosensitizer. This application has opened new avenues for the synthesis of functionalized molecules under irradiation conditions that are environmentally benign compared to traditional thermal methods. The integration of photoredox catalysis with (E)-(1,2-Difluorovinyl)trimethylsilane has led to innovative synthetic strategies that are particularly useful in constructing heterocyclic compounds and natural product analogs.

The industrial significance of (E)-(1,2-Difluorovinyl)trimethylsilane is underscored by its role in producing advanced materials such as liquid crystals and organic semiconductors. These materials are critical components in display technologies and electronic devices due to their unique optical and electronic properties. The fluorinated vinyl groups introduced by (E)-(1,2-Difluorovinyl)trimethylsilane contribute to the formation of ordered structures that enhance performance characteristics such as threshold voltage and charge carrier mobility.

In conclusion,(E)-(1,2-Difluorovinyl)trimethylsilane (CAS No. 17757-15-2) represents a cornerstone compound in modern chemical synthesis. Its unique structural features enable a wide range of synthetic transformations that are essential for advancing research in materials science, pharmaceuticals, and polymer chemistry. As new methodologies continue to emerge,(E)-(1,2-Difluorovinyl)trimethylsilane will undoubtedly remain at the forefront of innovation, driving progress across multiple scientific disciplines.